Cas no 74959-55-0 (1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-N-phenyl-)

1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-N-phenyl- structure
74959-55-0 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-N-phenyl-
CAS No:74959-55-0
MF:C14H10N4O2S
MW:298.319800853729
CID:540239
PubChem ID:5270830
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-N-phenyl-
    • 5-(4-nitrophenyl)-N-phenyl-1,3,4-thiadiazol-2-amine
    • CHEMBL224892
    • 2-(Phenylamino)-5-(4-nitrophenyl)-1,3,4-thiadiazole
    • 74959-55-0
    • DTXSID70414892
    • Inchi: 1S/C14H10N4O2S/c19-18(20)12-8-6-10(7-9-12)13-16-17-14(21-13)15-11-4-2-1-3-5-11/h1-9H,(H,15,17)
    • InChI Key: PXBNXRQKHUQPGP-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 298.0526
  • Monoisotopic Mass: 298.05244675g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 80.95
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